SL-052

• Molecular Formula: C35H32N2O7
• Molecular Weight: 592.6 g/mol
• InChI: InChI=1S/C35H32N2O7/c1-13-10-15-23-28-24(33-32(15)36-16-8-6-7-9-17(16)37-33)18(39)11-20(42-3)26(28)27-21(43-4)12-19(40)25-30(27)29(23)31(22(13)14(2)38)35(44-5)34(25)41/h10-12,16-17,22,36-37,41H,6-9H2,1-5H3/t16-,17-,22+/m0/s1
• InChIKey: BSDCXVHKKRVTFB-PNLZDCPESA-N

SL-052 for Prostate PDT: Compound & Procurement Baseline

SL-052 (CAS 925438-34-2), also designated ACP-0052, is a diaminophenyl derivative of hypocrellin B belonging to the perylenequinonoid class [1]. It functions as a second-generation photosensitizer for photodynamic therapy (PDT) of solid tumors, with a molecular formula of C35H32N2O7 and a molecular weight of 592.65 g/mol . Initially developed for prostate cancer treatment, SL-052 has demonstrated preclinical and clinical efficacy in various cancer models . Its therapeutic action requires activation by 635 nm light, and it exhibits strong fluorescent emission at 725 nm, enabling real-time dosimetry during interstitial PDT [2].

Compound Class

Perylenequinonoid photosensitizer for PDT research

Study Context

Prostate cancer Phase I study context reported

Differentiation

Distinct from porphyrin/chlorin-based photosensitizers

• [1] Korbelik M, Merchant S, Huang N. Exploitation of immune response-eliciting properties of hypocrellin photosensitizer SL052-based photodynamic therapy for eradication of malignant tumors. Photochem Photobiol. 2009 Nov-Dec;85(6):1418-24. View Source
• [2] Dickey DJ, Tulip J, Woo T, et al. Using fluorescence to augment the efficacy of photodynamic therapy. Proc SPIE. 2006;6343:63430J. View Source

SL-052 Procurement Risks: Generic Substitution

SL-052's therapeutic efficacy is intrinsically tied to its specific formulation and drug-light interval, rendering simple substitution with other photosensitizers or even alternative SL-052 formulations clinically unreliable. Unlike small-molecule inhibitors with defined IC50 values, PDT outcomes depend on a complex interplay of photosensitizer biodistribution, light dosimetry, and tissue oxygenation [1]. SL-052's native hydrophobicity necessitates advanced delivery systems; use of unformulated SL-052 or generic photosensitizer alternatives fails to replicate the pharmacokinetic profile and tumor accumulation observed with optimized nanoformulations [2]. Moreover, SL-052's unique fluorescent emission at 725 nm enables real-time treatment monitoring, a capability not shared by most clinical photosensitizers, which lack this intrinsic theranostic property [3]. Consequently, procurement decisions based solely on compound identity without consideration of formulation and light delivery parameters risk suboptimal therapeutic outcomes.

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Formulation matrix (PLGA vs. PVP vs. liposome) may shift tumor response profile; not interchangeable without exact specification.

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Administration route (intra-arterial vs. intravenous) can alter prostate ablation completeness in preclinical models.

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Other photosensitizer classes or hypercrellin derivatives may not replicate SL-052's formulation- and route-dependent outcomes.

• [1] Korbelik M, Madiyalakan R, Woo T, Haddadi A. Antitumor efficacy of photodynamic therapy using novel nanoformulations of hypocrellin photosensitizer SL052. Photochem Photobiol. 2012 Jan-Feb;88(1):188-93. View Source
• [2] Meng Y, Zou C, Madiyalakan R, et al. Water-soluble and biocompatible sono/photosensitizer nanoparticles for enhanced cancer therapy. Nanomedicine (Lond). 2010 Dec;5(10):1559-69. View Source
• [3] Dickey DJ, Tulip J, Woo T, et al. Using fluorescence to augment the efficacy of photodynamic therapy. Proc SPIE. 2006;6343:63430J. View Source

SL-052 Comparative Evidence

Tumor Cure Rates: PLGA vs. PVP vs. Liposomal Formulations

In a head-to-head comparison using subcutaneous SCCVII squamous cell carcinoma models, SL052 encapsulated in PLGA nanoparticles (SL052-PLGA-NPs) demonstrated significantly enhanced antitumor efficacy compared to both PVP-based nanoparticles (SL052-PVP-NPs) and standard liposomal SL052 [1]. At both 1-hour and 4-hour drug-light intervals, SL052-PLGA-NPs produced the highest tumor cure rates among the three formulations [1].

Tumor Cure Rates: Formulation Comparison

Direct comparison

SL-052-PLGA-NPs showed reported higher therapeutic benefit vs. PVP-NPs and standard liposomes at both 1 h and 4 h drug-light intervals in SCCVII mouse model.

Formulation-dependent tumor response context

Exact cure rate percentages not extractable; data to verify from full text

Evidence Dimension	Tumor cure rate (qualitative rank order)
Target Compound Data	SL052-PLGA-NPs: Highest cure rate
Comparator Or Baseline	SL052-PVP-NPs and standard liposomal SL052: Lower cure rates
Quantified Difference	Superior therapeutic benefit; rank order: PLGA-NPs > PVP-NPs > liposomal
Conditions	Syngeneic mouse model bearing subcutaneous SCCVII tumors; drug-light intervals of 1 hour and 4 hours; 635 nm irradiation

Why This Matters

Procurement of the optimized PLGA nanoformulation is essential for achieving maximal therapeutic efficacy, as alternative formulations of the same active compound yield inferior tumor control.

• [1] Korbelik M, Madiyalakan R, Woo T, Haddadi A. Antitumor efficacy of photodynamic therapy using novel nanoformulations of hypocrellin photosensitizer SL052. Photochem Photobiol. 2012 Jan-Feb;88(1):188-93. View Source

Intra-arterial Delivery and Prostate Ablation Completeness

The therapeutic efficacy of SL052-based PDT exhibits a pronounced dependence on the time interval between drug administration and light exposure. Increasing the interval from 1 hour to 4 hours resulted in higher tumor cure rates for all three tested SL052 formulations (PLGA-NPs, PVP-NPs, and liposomal) [1]. This finding underscores the importance of optimizing the drug-light interval to maximize SL052 accumulation and retention within tumor tissue prior to irradiation.

Intra-arterial vs. Intravenous Delivery

Direct comparison

SL-052/DMSO i.a. administration led to more complete prostate gland ablation than i.v. in canine model (p

Route-dependent prostate ablation context

i.a. delivery requires specialized experimental setup

Evidence Dimension	Tumor cure rate as a function of drug-light interval
Target Compound Data	Higher cure rates at 4-hour interval for all SL052 formulations
Comparator Or Baseline	Lower cure rates at 1-hour interval for all SL052 formulations
Quantified Difference	Consistent improvement in cure rate across all formulations when interval extended to 4 hours
Conditions	Syngeneic mouse model bearing subcutaneous SCCVII tumors; SL052 administered intravenously; 635 nm light irradiation

Why This Matters

Experimental design and clinical protocol development must incorporate a minimum 4-hour drug-light interval to achieve optimal therapeutic outcomes with SL052; protocols using shorter intervals will exhibit reduced efficacy.

• [1] Korbelik M, Madiyalakan R, Woo T, Haddadi A. Antitumor efficacy of photodynamic therapy using novel nanoformulations of hypocrellin photosensitizer SL052. Photochem Photobiol. 2012 Jan-Feb;88(1):188-93. View Source

PDT-Elicited Antitumor Immunity and Checkpoint Combination

SL052 nanoparticles of varying diameters (131 nm, 150 nm, and 247 nm) were tested for sonodynamic cytotoxicity. Across this size range, IC50 values remained within a narrow window of 9.5 µg/mL to 36 µg/mL, indicating that cytotoxic potency is relatively insensitive to particle size within the tested range [1]. This suggests that formulation robustness can be maintained even with minor variations in nanoparticle diameter.

PDT-Immunity & Checkpoint Combination

Class-level inference

SL-052-PDT elevated T cells in draining lymph nodes and degranulating CD8+ T cells at tumor site; combination with FcγRIIB-blocking antibody amplified immune cell numbers.

Supports immuno-oncology PDT research context

Quantitative immune metrics not fully extractable; source review recommended

Evidence Dimension	Sonodynamic cytotoxicity (IC50)
Target Compound Data	IC50 range: 9.5–36 µg/mL
Comparator Or Baseline	Nanoparticle sizes of 131 nm, 150 nm, and 247 nm
Quantified Difference	No significant difference in IC50 across size range
Conditions	EMT-6 murine mammary tumor cells treated with SL052-NPs followed by ultrasound (0.56 W/cm², 2 min)

Why This Matters

The consistent cytotoxicity profile across a range of nanoparticle sizes indicates that SL052 nanoformulations are tolerant to manufacturing variability, reducing the risk of batch-to-batch efficacy fluctuations during procurement and use.

• [1] Meng Y, Zou C, Madiyalakan R, et al. Nanoparticles for cancer sonodynamic and photodynamic therapy. US Patent US20100262115A1. 2010 Oct 14. View Source

Drug-Light Interval and PLGA Nanoparticle Cure Rates

Upon excitation with 635 nm light, SL-052 emits strong fluorescence with a peak at 725 nm [1]. This Stokes shift of approximately 90 nm allows for spectral separation of excitation and emission, facilitating real-time, non-invasive monitoring of photosensitizer concentration and tissue transmissivity during interstitial PDT procedures [2]. Most clinical photosensitizers (e.g., Photofrin, Foscan) lack this intrinsic theranostic capability, necessitating separate imaging agents or invasive sampling.

Drug-Light Interval Optimization

Direct comparison

4 h interval improved tumor cure rates over 1 h across all formulations; SL-052-PLGA-NPs at 4 h showed highest reported cure rates among all combinations tested.

Interval and formulation jointly impact tumor response

Exact percentages not available from abstract; confirm with full study

Evidence Dimension	Fluorescence emission wavelength and theranostic capability
Target Compound Data	Emission peak at 725 nm upon 635 nm excitation; enables real-time dosimetry
Comparator Or Baseline	Most clinical photosensitizers (e.g., Photofrin, Foscan) lack intrinsic real-time fluorescence monitoring capability
Quantified Difference	Stokes shift of ~90 nm allows spectral separation; real-time monitoring enabled
Conditions	In vitro and in vivo fluorescence spectroscopy; interstitial PDT of prostate cancer

Why This Matters

SL-052's built-in fluorescence reporter function eliminates the need for separate imaging agents, reducing procedural complexity and cost while enabling personalized light dosimetry for improved treatment outcomes.

• [1] Dickey DJ, Tulip J, Woo T, et al. Using fluorescence to augment the efficacy of photodynamic therapy. Proc SPIE. 2006;6343:63430J. View Source
• [2] Xiao Z, Owen RJ, Liu W, et al. Lipophilic photosensitizer administration via the prostate arteries for photodynamic therapy of the canine prostate. Photodiagnosis Photodyn Ther. 2010 Jun;7(2):106-14. View Source

SL052-PDT Elicits Robust Antitumor Immune Response: Elevated T Cells and Degranulating CD8+ Cells in Tumor-Draining Lymph Nodes

SL052-mediated PDT triggers a significant adaptive immune response characterized by elevated numbers of immune cells, particularly T cells, in lymph nodes draining treated SCCVII squamous cell carcinomas [1]. Furthermore, degranulating cytotoxic CD8+ T cells were detected at the tumor site, indicating active antitumor immunity [1]. This immunogenic property distinguishes SL052-PDT from purely ablative local therapies and suggests potential synergy with immunotherapy agents such as anti-FcγRIIB antibodies [1].

Evidence Dimension	Immune cell infiltration and activation
Target Compound Data	Elevated T cells in tumor-draining lymph nodes; degranulating CD8+ cells at tumor site
Comparator Or Baseline	Untreated controls or baseline immune status
Quantified Difference	Qualitative increase in immune cell numbers and activation markers
Conditions	SCCVII mouse squamous cell carcinoma model treated with SL052-PDT

Why This Matters

The immunogenic nature of SL052-PDT provides a mechanistic basis for combining this photosensitizer with immunotherapeutic agents, expanding its potential application beyond local tumor ablation to systemic disease control.

• [1] Korbelik M, Merchant S, Huang N. Exploitation of immune response-eliciting properties of hypocrellin photosensitizer SL052-based photodynamic therapy for eradication of malignant tumors. Photochem Photobiol. 2009 Nov-Dec;85(6):1418-24. View Source

SL-052 Application Scenarios in Oncology

Preclinical Intra-arterial Prostate PDT

For researchers conducting PDT studies in solid tumor models, SL052-PLGA nanoparticles represent the formulation of choice based on superior tumor cure rates compared to PVP and liposomal alternatives [1]. Experimental protocols should incorporate a minimum 4-hour drug-light interval to maximize therapeutic efficacy [1].

Nanoparticle-Enhanced PDT for Squamous Cell Carcinoma

SL-052 is uniquely suited for interstitial PDT of prostate cancer due to its 725 nm fluorescence emission, which enables continuous, non-invasive monitoring of photosensitizer concentration and tissue optical properties during treatment [2]. This theranostic capability facilitates personalized light dosimetry and improves treatment precision [2].

PDT-Immunotherapy Combination Protocols

Investigators developing combinatorial regimens pairing PDT with immune checkpoint inhibitors or other immunomodulatory agents should consider SL052-PDT based on its demonstrated ability to elicit robust T-cell infiltration and CD8+ T-cell degranulation at the tumor site [3]. This immunogenic property provides a mechanistic rationale for synergistic therapeutic effects.

Comparative Formulation Studies Using SL-052

For sonodynamic therapy studies targeting deep-seated tumors, water-soluble SL052-NPs offer improved pharmacokinetics and biodistribution compared to free SL052, while maintaining consistent sonodynamic cytotoxicity across a range of nanoparticle sizes (IC50 9.5–36 µg/mL) [4]. This formulation addresses the inherent hydrophobicity of hypocrellin-based sensitizers and enables systemic administration.

Application

Selection Property

Validation Focus

Prostate PDT research models

Intra-arterial delivery specification

Prostatic gland ablation completeness

Squamous cell carcinoma PDT studies

PLGA nanoparticle formulation with 4 h drug-light interval

Tumor response endpoint in syngeneic models

PDT–immunotherapy combination research

Immunoadjuvant photosensitizer profile

T cell infiltration and CD8+ degranulation endpoints

Nanoparticle delivery platform comparison

Formulation benchmarking reference compound

Formulation-dependent tumor response

• [1] Korbelik M, Madiyalakan R, Woo T, Haddadi A. Antitumor efficacy of photodynamic therapy using novel nanoformulations of hypocrellin photosensitizer SL052. Photochem Photobiol. 2012 Jan-Feb;88(1):188-93. View Source
• [2] Xiao Z, Owen RJ, Liu W, et al. Lipophilic photosensitizer administration via the prostate arteries for photodynamic therapy of the canine prostate. Photodiagnosis Photodyn Ther. 2010 Jun;7(2):106-14. View Source
• [3] Korbelik M, Merchant S, Huang N. Exploitation of immune response-eliciting properties of hypocrellin photosensitizer SL052-based photodynamic therapy for eradication of malignant tumors. Photochem Photobiol. 2009 Nov-Dec;85(6):1418-24. View Source
• [4] Meng Y, Zou C, Madiyalakan R, et al. Nanoparticles for cancer sonodynamic and photodynamic therapy. US Patent US20100262115A1. 2010 Oct 14. View Source